BENGHE Methodological & Application

Check Availability & Pricing

Application Note and Protocol: Preparation of
Anthracene-D10 Stock and Working Solutions

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Anthracene-D10

Cat. No.: B048595

Introduction

Anthracene-D10 is a deuterated form of anthracene, a polycyclic aromatic hydrocarbon (PAH).
It is commonly used as an internal standard or surrogate in analytical chemistry, particularly for
environmental and toxicology studies involving gas chromatography-mass spectrometry (GC-
MS) or liquid chromatography-mass spectrometry (LC-MS). Accurate preparation of stock and
working solutions is critical for achieving reliable and reproducible quantitative results. This
document provides a detailed protocol for the safe handling and preparation of Anthracene-
D10 solutions.

Safety Precautions

Anthracene-D10 presents several health and environmental hazards. It is crucial to handle this
compound in accordance with safety data sheets (SDS) and standard laboratory safety
procedures.

o Health Hazards: Causes skin and serious eye irritation.[1][2][3] May cause respiratory
irritation.[1][3] Skin exposure may lead to photosensitization, a condition where the skin
becomes extremely sensitive to sunlight.[4]

e Environmental Hazards: Very toxic to aquatic life with long-lasting effects.[2][3] Avoid release
into the environment.[1][2]
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e Handling: Use in a well-ventilated area or outdoors.[1][3] Wear protective gloves, clothing,
and eye/face protection.[1][3] Avoid breathing dust.[1][2] Wash hands thoroughly after
handling.[1][2][4] Facilities should be equipped with an eyewash station and a safety shower.

[4]

Physicochemical Properties and Data

Summarized below are the key properties of Anthracene-D10.

Property Value Reference
Chemical Formula C14D1o0 [1]

CAS Number 1719-06-8 [1][2]
Molecular Weight 188.29 g/mol [2]
Appearance Beige to yellow solid [4]

Melting Point 210-215 °C [5]

Boiling Point 340 °C [5]

Storage Temperature 2-8°C, protected from light [5]

Solubility Data

The selection of an appropriate solvent is critical for complete dissolution. Anthracene-D10 is
insoluble in water but soluble in various organic solvents.
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Solvent Solubility Notes

Commonly used for

Dichloromethane (CH2Clz2) Soluble commercial standards (e.g., 2

mg/mL).[6]
Chloroform Sparingly Soluble [5]
Ethyl Acetate Slightly Soluble [5]

] Requires heating and

Methanol Slightly Soluble o

sonication.[5]

Used for commercial standards
Isooctane Soluble

(e.g., 200 pg/mL).[7]

- Solubility increases with

Toluene Good Solubility

temperature.[8]
Hexane Good Solubility [8]

Recommendation: Dichloromethane is a highly effective solvent for preparing concentrated
stock solutions.

Experimental Protocols

4.1. Materials and Equipment

o Anthracene-D10 (solid, high purity)

e Analytical balance (readable to 0.01 mg)

e Grade A volumetric flasks (e.g., 10 mL, 25 mL, 50 mL, 100 mL)
o Calibrated micropipettes (P100, P1000)

o Pipette tips

o Beakers and spatulas

» High-purity solvent (e.g., Dichloromethane, HPLC grade or higher)
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e Amber glass vials for storage

e Sonicator bath

o Personal Protective Equipment (PPE): safety glasses, lab coat, nitrile gloves

4.2. Protocol for Preparation of Anthracene-D10 Stock Solution (1000 pug/mL)

e Calculation: To prepare 10 mL of a 1000 pg/mL (1 mg/mL) stock solution, 10 mg of
Anthracene-D10 is required.

o Mass = Concentration x Volume =1 mg/mL x 10 mL = 10 mg

e Weighing: Carefully weigh 10.0 mg of Anthracene-D10 solid on an analytical balance using
a clean weighing boat or paper.

o Transfer: Quantitatively transfer the weighed solid into a 10 mL Grade A volumetric flask. Use
a small amount of the chosen solvent (e.g., dichloromethane) to rinse the weighing boat to
ensure all the compound is transferred.

 Dissolution: Add approximately 5-7 mL of the solvent to the volumetric flask. Gently swirl the
flask to dissolve the solid. If necessary, place the flask in a sonicator bath for 5-10 minutes to
ensure complete dissolution.

 Dilution to Volume: Once the solid is fully dissolved and the solution has returned to room
temperature, carefully add the solvent up to the 10 mL calibration mark.

o Homogenization: Cap the flask securely and invert it 15-20 times to ensure the solution is
homogeneous.

o Storage: Transfer the stock solution to a labeled amber glass vial. The label should include
the compound name, concentration, solvent, preparation date, and your initials. Store the
solution in a refrigerator at 2-8°C and protected from light.[5]

4.3. Protocol for Preparation of Working Solutions (e.g., 10 pg/mL)

Working solutions are prepared by serially diluting the stock solution. The following is an
example of preparing a 10 pg/mL working solution.
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e Calculation (using C1V1 = C2V2):

o

C1 (Stock Concentration) = 1000 pg/mL

[¢]

C2 (Working Concentration) = 10 pg/mL

[¢]

V2 (Desired Final Volume) = 10 mL

[e]

V1= (C2V2)/C1= (10 pg/mL * 10 mL) / 1000 pg/mL = 0.1 mL = 100 pL

 Dilution: Using a calibrated micropipette, transfer 100 pL of the 1000 pg/mL stock solution
into a 10 mL Grade A volumetric flask.

e Dilution to Volume: Carefully add the solvent up to the 10 mL calibration mark.
e Homogenization: Cap the flask and invert it 15-20 times to ensure thorough mixing.

o Storage: Transfer to a labeled amber vial and store under the same conditions as the stock
solution.

Example Dilution Series Table

The following table outlines the preparation of a range of working solutions from the 1000
pg/mL stock solution to a final volume of 10 mL.

Target Concentration Volume of Stock (1000 .
(ugimL) ugimL) to Add Final Volume (mL)
100 1000 pL (1 mL) 10
50 500 pL 10
25 250 pL 10
10 100 pL 10
5 50 uL 10
1 10 pL 10
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Experimental Workflow Diagram

The following diagram illustrates the logical flow for the preparation of Anthracene-D10 stock
and working solutions.
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Caption: Workflow for preparing Anthracene-D10 stock and working solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Note and Protocol: Preparation of
Anthracene-D10 Stock and Working Solutions]. BenchChem, [2025]. [Online PDF]. Available
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and-working-solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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